Cas no 101669-91-4 (1-Propanol,2-amino-3-(butylthio)-)

• Product Name: 1-Propanol,2-amino-3-(butylthio)-
• CAS No: 101669-91-4
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• CID: 124719
• PubChem ID: 426035
• Update Time: 2025-04-18

1-Propanol,2-amino-3-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-amino-3-(butylthio)-
• 2-amino-3-butylsulfanylpropan-1-ol
• AKOS013569209
• 1-Propanol, 2-amino-3-(butylthio)-
• 101669-91-4

• Inchi： 1S/C7H17NOS/c1-2-3-4-10-6-7(8)5-9/h7,9H,2-6,8H2,1H3
• InChI Key： NKZIEUQLSXCBST-UHFFFAOYSA-N
• SMILES： S(CCCC)CC(CO)N

Computed Properties

• Exact Mass: 163.10321
• Monoisotopic Mass: 163.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 46.25